Cas no 1824385-39-8 (Tert-butyl 3,3-dimethyl-4-oxopyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3,3-dimethyl-4-oxopyrrolidine-1-carboxylate
• CAS No: 1824385-39-8
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 4622351
• PubChem ID: 124704228
• Update Time: 2025-10-23

Tert-butyl 3,3-dimethyl-4-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,3-dimethyl-4-oxopyrrolidine-1-carboxylate
• AT27294
• MFCD22690623
• tert-butyl3,3-dimethyl-4-oxopyrrolidine-1-carboxylate
• tert-butyl 3,3-dimethyl-4-oxo-pyrrolidine-1-carboxylate
• SCHEMBL23580046
• 1824385-39-8
• CS-0077384
• EN300-373782
• 1-Boc-3,3-dimethyl-4-oxo-pyrrolidine
• Tert-butyl 3,3-dimethyl-4-oxopyrrolidine-1-carboxylate

• Inchi： 1S/C11H19NO3/c1-10(2,3)15-9(14)12-6-8(13)11(4,5)7-12/h6-7H2,1-5H3
• InChI Key： ZRPAKVJACBZIGJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(C)(C)C1)=O)=O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines